8-((2,4-Difluorophenyl)sulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(2,4-difluorophenyl)sulfonyl-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C21H21F2N3O3S/c1-13-3-4-15(11-14(13)2)19-20(27)25-21(24-19)7-9-26(10-8-21)30(28,29)18-6-5-16(22)12-17(18)23/h3-6,11-12H,7-10H2,1-2H3,(H,25,27)
• InChI Key: OYBPCMLTHHKKJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=C(C=C(C=C4)F)F)NC2=O)C
• Molecular Formula: C21H21F2N3O3S
• Molecular Weight: 433.5 g/mol
• CAS No.: 1358651-79-2

Description

8-((2,4-Difluorophenyl)sulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a spirocyclic compound featuring a 1,4,8-triazaspiro[4.5]dec-3-en-2-one core. Its structure includes a 2,4-difluorophenylsulfonyl group at position 8 and a 3,4-dimethylphenyl substituent at position 2. The sulfonyl group and aromatic substituents likely enhance its binding affinity and metabolic stability compared to simpler analogs .

Comparison with Similar Compounds

Key Observations :

• Core Flexibility : The target compound’s 1,4,8-triazaspiro[4.5]dec-3-en-2-one core differs from the 1,3-diazaspiro[4.5]decane-2,4-dione in anticonvulsant analogs (–2), which may alter ring strain and hydrogen-bonding capacity .
• The 3,4-dimethylphenyl substituent may improve lipophilicity and target binding compared to the 4-methylphenyl in GF33508 .

Pharmacological Profiles

Antitumor Activity

• Triazaspiro Derivatives: highlights 1,4,8-triazaspiro[4.5]decan-3-one derivatives as potent antitumor agents, with substituents like 2-aminopyrimidine enhancing kinase inhibition. The target compound’s sulfonyl group may similarly optimize pharmacokinetics for oncology applications .
• Comparison with Diazaspiro Analogs: Anticonvulsant diazaspiro compounds (–2) prioritize phenoxyethyl or piperazine-propyl substituents for GABAergic modulation, whereas the target compound’s substituents suggest a divergent mechanism, possibly targeting tyrosine kinases or topoisomerases .

Physicochemical Properties

Property	Target Compound	GF33508 ()	ZINC2693639 ()
Molecular Weight	Not reported	243.31 g/mol	439.53 g/mol
Solubility	Not reported	Research solution (25 µL, 10 mM)	Not reported
Storage	Not reported	2–8°C	Not reported

Analysis :

• The target compound’s molecular weight is expected to exceed 400 g/mol due to its bulky sulfonyl and dimethylphenyl groups, which may reduce aqueous solubility compared to GF33508 (243.31 g/mol) .
• Storage conditions for spirocyclic derivatives often require low temperatures to prevent decomposition, as seen in GF33508 .

Structure–Activity Relationship (SAR) Trends

Sulfonyl vs. Thione Groups : The sulfonyl group in the target compound may improve oxidative stability compared to the sulfanylidene (thione) group in ZINC2693639, which could be prone to redox reactions .

Fluorine Effects : The 2,4-difluorophenyl group in the target compound may reduce metabolic degradation via cytochrome P450 enzymes, a common strategy in drug design to prolong half-life .